Cas no 1396846-32-4 (N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide
• CAS No: 1396846-32-4
• MF: C₁₄H₁₇NO₄S
• MW: 295.3540828228
• CID: 5820350
• PubChem ID: 71782613
• Update Time: 2025-06-15

N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzenesulfonamide
• N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide
• F5857-9481
• N-(2-(furan-2-yl)-2-hydroxypropyl)-3-methylbenzenesulfonamide
• AKOS024525084
• 1396846-32-4

• Inchi： 1S/C14H17NO4S/c1-11-5-3-6-12(9-11)20(17,18)15-10-14(2,16)13-7-4-8-19-13/h3-9,15-16H,10H2,1-2H3
• InChI Key： PHTGSRMTMLFYPG-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)(O)C)(=O)=O)=CC=CC(C)=C1

Computed Properties

• Exact Mass: 295.08782920g/mol
• Monoisotopic Mass: 295.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.9Ų

Additional information on N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide

Introduction to N-[2-(furan-2-yl-2-hydroxypropyl)-3-methylbenzene-1-sulfonamide]: Chemical Properties, Applications, and Recent Research Developments

N-[2-(furan-2-yl-2-hydroxypropyl)-3-methylbenzene-1-sulfonamide, CAS No. 1396846-32-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motifs, exhibits a blend of hydrophilic and lipophilic properties, making it a promising candidate for various biochemical applications. The presence of both a furan ring and a sulfonamide group in its molecular framework imparts distinct reactivity and functionality, which are critical for its utility in drug design and development.

The molecular structure of N-[2-(furan-2-yl-2-hydroxypropyl)-3-methylbenzene-1-sulfonamide], as depicted by its chemical formula, highlights the interplay between its aromatic and heterocyclic components. The furan-2-yl moiety contributes to the compound's ability to interact with biological targets through hydrogen bonding and π-stacking interactions, while the 3-methylbenzene-1-sulfonamide part enhances its solubility in polar solvents. These characteristics make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, the compound has been extensively studied for its potential applications in the treatment of various diseases. One of the most notable areas of research has been its role as an intermediate in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The sulfonamide group, in particular, has been shown to enhance binding affinity to protein targets, making it an essential pharmacophore in drug design.

The synthesis of N-[2-(furan-2-yl-2-hydroxypropyl)-3-methylbenzene-1-sulfonamide] involves a multi-step process that requires precise control over reaction conditions. The introduction of the furan-2-yl group typically begins with the condensation of furfural with appropriate reagents, followed by functionalization at the 2-position. Subsequent steps involve the addition of a hydroxylpropyl group and the final introduction of the sulfonamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

The pharmacological properties of N-[2-(furan-2-yl-2-hydroxypropyl)-3-methylbenzene-1-sulfonamide] have been thoroughly investigated in vitro and in vivo. Studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory pathways. Additionally, preliminary data suggest that it may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease. These findings underscore the compound's versatility and its potential therapeutic value.

The role of computational chemistry in understanding the behavior of N-[2-(furan-2-yl-